Cas no 1805710-59-1 (Ethyl 2-(2-cyanoethyl)-4-(hydroxymethyl)benzoate)

Ethyl 2-(2-cyanoethyl)-4-(hydroxymethyl)benzoate structure
1805710-59-1 structure
Product Name:Ethyl 2-(2-cyanoethyl)-4-(hydroxymethyl)benzoate
CAS No:1805710-59-1
MF:C13H15NO3
MW:233.263103723526
CID:4794686
Update Time:2023-08-17

Ethyl 2-(2-cyanoethyl)-4-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(2-cyanoethyl)-4-(hydroxymethyl)benzoate
    • Inchi: 1S/C13H15NO3/c1-2-17-13(16)12-6-5-10(9-15)8-11(12)4-3-7-14/h5-6,8,15H,2-4,9H2,1H3
    • InChI Key: QWXIBQFKEIQVMR-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC(CO)=CC=1CCC#N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 294
  • XLogP3: 1.2
  • Topological Polar Surface Area: 70.3

Ethyl 2-(2-cyanoethyl)-4-(hydroxymethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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